Cas no 83824-80-0 (benzyl (2S)-1-benzyloxycarbonyl-aziridine-2-carboxylate)

• Product name: benzyl (2S)-1-benzyloxycarbonyl-aziridine-2-carboxylate
• CAS No: 83824-80-0
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 3038785

benzyl (2S)-1-benzyloxycarbonyl-aziridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S)-1-benzyloxycarbonyl-aziridine-2-carboxylate
• benzyl (2S)-1-benzyloxycarbonyl-2-aziridinecarboxylate;benzyl (2S)-1-benzyloxycarbonylaziridin-2-carboxylate;
• 1,2-Aziridinedicarboxylic acid, 1,2-bis(phenylmethyl) ester, (2S)-
• dibenzyl (S)-aziridine-1,2-dicarboxylate
• benzyl (2S)-1-benzyloxycarbonylaziridin-2-carboxylate

• Inchi： 1S/C18H17NO4/c20-17(22-12-14-7-3-1-4-8-14)16-11-19(16)18(21)23-13-15-9-5-2-6-10-15/h1-10,16H,11-13H2/t16-,19?/m0/s1
• InChI Key： ROYSKQBLQFFLAJ-UCFFOFKASA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)C[C@H]1C(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 311.11600

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 449.6±45.0 °C(Predicted)
• PSA: 55.61000
• LogP: 2.68870
• pka: -5.70±0.40(Predicted)